Cas no 100243-39-8 ((S)-3-Hydroxypyrrolidine)

• Product Name: (S)-3-Hydroxypyrrolidine
• CAS No: 100243-39-8
• MF: C₄H₉NO
• MW: 87.12
• MDL: MFCD00192426
• CID: 62130
• PubChem ID: 87559206
• Update Time: 2025-07-20

(S)-3-Hydroxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-Pyrrolidin-3-ol
• (S)-3-Hydroxypyrrolidine
• (S)-3-Hydroxypyrrolidine HCl
• (S)-(-)-3-Pyrrolidinol
• S-HP
• (S)-3-Pyrrolidinol
• (3S)-pyrrolidin-3-ol
• 3-Pyrrolidinol, (3S)-
• (3S)-3-PYRROLIDINOL
• (3S)-3-HYDROXYPYRROLIDINE
• (S)-3-hydroxy-pyrrolidine
• pyrrolidin-3(S)-ol
• (S)pyrrolidine-3-ol
• (5)-3-pyrrolidinol
• PubChem15695
• (3S)pyrrolidin-3-ol
• (S)-pyrrolidine-3-ol
• (5)-pyrrolidin-3-ol
• (S) -pyrrolidin-3-ol
• 3-(S)-hydroxypyrrolidine
• 3(S)-hydroxypyrrolidine;
• 3(S)-hydroxy-pyrrolidine
• (s)-3-hydroxy-pyr
• P1667
• Q27456546
• (S)-3-Hydroxypyrrolidine (>90%)
• (S)-(-)-3-hydroxylpyrrolidine
• AM90404
• 6SP
• (S)-(+)-3-pyrrolidinol
• (S)-3 hydroxy pyrrolidine
• A26571
• (S)-3-Pyrrolidinol, >=97.0% (sum of enantiomers, GC)
• CS-W008801
• UNII-PP22TE6CNU
• (S)-(-)-3-HYDROXYPYRROLIDINE
• BCP15469
• (S)-3-hydroxyl-pyrrolidine
• 3-(S)-hydroxy-pyrrolidine
• (+)-3-pyrrolidinol
• Q-200036
• STR09637
• EN300-67410
• (s)-3-hydroxy-pyrrolidin
• AKOS007930118
• AC-27035
• JHHZLHWJQPUNKB-BYPYZUCNSA-N
• MFCD00192426
• PP22TE6CNU
• 100243-39-8
• PS-9363
• DB-005025

• MDL： MFCD00192426
• Inchi： 1S/C4H9NO/c6-4-1-2-5-3-4/h4-6H,1-3H2/t4-/m0/s1
• InChI Key： JHHZLHWJQPUNKB-BYPYZUCNSA-N
• SMILES： O[C@@H]1CNCC1
• BRN： 4652606

Computed Properties

• Exact Mass: 87.06840
• Monoisotopic Mass: 87.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.7

Experimental Properties

• Color/Form: Yellow to Brown Sticky Oil to Semi-Solid
• Density: 1.078 g/mL at 20 °C(lit.)
• Melting Point: 15 °C
• Boiling Point: 108-110 °C/8 mmHg
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: n20/D 1.490
• Water Partition Coefficient: Fully miscible in water.
• PSA: 32.26000
• LogP: -0.33060
• Specific Rotation: -6.5 º (c=3.5% in MeOH)
• Sensitiveness: Air Sensitive & Hygroscopic
• Optical Activity: [α]20/D −6.5±1.5°, c = 3.5% in methanol
• Solubility: dissolve in water

(S)-3-Hydroxypyrrolidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (S)-3-Hydroxypyrrolidine

Research Brief on (S)-3-Hydroxypyrrolidine (>90%) and Compound 100243-39-8 in Chemical Biology and Pharmaceutical Applications

The chemical compound with CAS number 100243-39-8 and the chiral building block (S)-3-Hydroxypyrrolidine (>90%) have recently gained significant attention in chemical biology and pharmaceutical research. This brief synthesizes the latest findings regarding these compounds, focusing on their synthetic applications, biological activities, and potential therapeutic uses. Both compounds serve as important intermediates in the synthesis of bioactive molecules, with (S)-3-Hydroxypyrrolidine being particularly valuable for constructing pyrrolidine-based pharmacophores in drug discovery.

Recent studies have highlighted the role of 100243-39-8 as a key intermediate in the synthesis of novel kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in developing selective JAK3 inhibitors, showing promising results in autoimmune disease models. The compound's unique structural features allow for efficient derivatization, enabling medicinal chemists to explore diverse chemical space around this core structure.

(S)-3-Hydroxypyrrolidine (>90%) has emerged as a crucial chiral synthon for asymmetric synthesis. Its high enantiomeric purity (>90%) makes it particularly valuable for constructing stereochemically complex molecules. Recent applications include its use as a building block for HIV protease inhibitors and as a precursor for nootropic agents. A 2024 study in ACS Chemical Neuroscience reported improved blood-brain barrier penetration of cognitive enhancers when incorporating this scaffold.

The synthetic accessibility of both compounds has been improved through recent methodological advances. A 2023 Organic Process Research & Development paper described a scalable, green chemistry approach to (S)-3-Hydroxypyrrolidine production using biocatalysis, achieving >99% ee and reducing environmental impact compared to traditional routes. Similarly, novel palladium-catalyzed coupling reactions have been developed for efficient functionalization of 100243-39-8 derivatives.

From a biological perspective, these compounds show interesting pharmacological profiles. (S)-3-Hydroxypyrrolidine derivatives have demonstrated selective binding to neuronal receptors, while 100243-39-8-based compounds exhibit potent anti-inflammatory activity through modulation of cytokine signaling pathways. Current research is exploring their potential in neurodegenerative diseases and cancer immunotherapy, respectively.

Quality control and analytical methods for these compounds have also advanced. Recent HPLC and LC-MS techniques enable precise determination of enantiomeric purity for (S)-3-Hydroxypyrrolidine, while novel spectroscopic methods facilitate characterization of 100243-39-8 derivatives. These analytical developments support their reliable use in pharmaceutical development.

Looking forward, both compounds are expected to play significant roles in emerging therapeutic areas. Computational studies predict favorable ADME properties for (S)-3-Hydroxypyrrolidine-containing drug candidates, while 100243-39-8 derivatives show promise in targeted protein degradation strategies. Ongoing clinical trials involving molecules derived from these scaffolds may validate their therapeutic potential in the coming years.

In conclusion, 100243-39-8 and (S)-3-Hydroxypyrrolidine (>90%) represent valuable tools for medicinal chemistry and drug discovery. Their versatile applications, improved synthetic accessibility, and demonstrated biological activities position them as important building blocks for future pharmaceutical development. Continued research into their structure-activity relationships and therapeutic applications is warranted to fully exploit their potential.